Cas no 35613-43-5 (3-CHLORO-4-HYDROXYBENZENE-1-CARBOTHIOAMIDE)

• Product Name: 3-CHLORO-4-HYDROXYBENZENE-1-CARBOTHIOAMIDE
• CAS No: 35613-43-5
• MF: C₇H₆ClNOS
• MW: 187.646639347076
• CID: 4649779
• PubChem ID: 136055362
• Update Time: 2025-05-24

3-CHLORO-4-HYDROXYBENZENE-1-CARBOTHIOAMIDE Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-4-HYDROXYBENZENE-1-CARBOTHIOAMIDE

• Inchi： 1S/C7H6ClNOS/c8-5-3-4(7(9)11)1-2-6(5)10/h1-3,10H,(H2,9,11)
• InChI Key： SMNVMNOKEIDCMX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(N)=S)=C1)O

Computed Properties

• Exact Mass: 186.9858627g/mol
• Monoisotopic Mass: 186.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 78.3Ų

Additional information on 3-CHLORO-4-HYDROXYBENZENE-1-CARBOTHIOAMIDE

Introduction to 3-Chloro-4-Hydroxybenzene-1-Carbothioamide (CAS No: 35613-43-5)

3-Chloro-4-hydroxybenzene-1-carbothioamide, also known by its CAS number 35613-43-5, is a versatile organic compound with a rich history of application in various scientific and industrial fields. This compound, characterized by its unique structure, has garnered significant attention in recent years due to its potential in advanced materials science and pharmaceutical research. The molecule consists of a benzene ring substituted with a hydroxyl group at the 4-position, a chlorine atom at the 3-position, and a carbothioamide group at the 1-position. This combination of functional groups imparts the compound with distinctive chemical properties, making it a valuable tool in numerous research and development activities.

The synthesis of 3-chloro-4-hydroxybenzene-1-carbothioamide typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. These improvements have been documented in several peer-reviewed journals, highlighting the importance of sustainable practices in modern chemical manufacturing.

In terms of physical properties, cas no 35613-43-5 exhibits a melting point of approximately 220°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethanol is moderate, while it shows limited solubility in water. These characteristics make it suitable for use in various solution-based reactions and analytical techniques.

The compound's reactivity is largely influenced by its functional groups. The hydroxyl group at the 4-position facilitates hydrogen bonding, enhancing its ability to participate in nucleophilic substitutions and condensation reactions. The chlorine atom at the 3-position introduces electron-withdrawing effects, which can modulate the reactivity of adjacent functional groups. Meanwhile, the carbothioamide group at the 1-position provides a platform for further functionalization, enabling the creation of derivatives with tailored properties.

Recent studies have explored the application of cas no 35613-43-5 in the field of materials science, particularly in the synthesis of advanced polymers and composites. Researchers have demonstrated that this compound can serve as a building block for constructing high-performance materials with enhanced mechanical strength and thermal stability. Additionally, its ability to form stable coordination complexes has opened new avenues for applications in catalysis and drug delivery systems.

In pharmaceutical research, cas no 35613-43-5 has shown promise as an intermediate in the synthesis of bioactive compounds. Its unique structure allows for easy modification to create derivatives with potential therapeutic effects. For instance, recent investigations have focused on its role as an anti-inflammatory agent and its potential use in treating neurodegenerative diseases.

The environmental impact of cas no 35613-43-5 has also been a topic of interest among scientists. Studies have shown that under certain conditions, the compound can undergo biodegradation, reducing its persistence in natural ecosystems. However, further research is needed to fully understand its long-term effects on aquatic and terrestrial environments.

In conclusion, cas no 35613-43-5, or cas no: 35613 -4 - - strong>, remains a significant compound with diverse applications across multiple disciplines. Its unique chemical properties and versatile functionality continue to drive innovative research and development efforts worldwide. p>